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Compound of Interest

Compound Name: Potassium osmate(VI) dihydrate

Cat. No.: B570676 Get Quote

Technical Support Center: Potassium
Osmate(VI) Dihydrate
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Potassium osmate(VI) dihydrate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Potassium osmate(VI) dihydrate?

A1: Potassium osmate(VI) dihydrate is a toxic substance with several primary hazards. It is

toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It can also cause severe skin burns

and eye damage.[4] Additionally, it is an oxidizing agent and may intensify fire.[4] Contact with

incompatible materials can lead to hazardous reactions.

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

all contaminated clothing and shoes and seek medical attention.[1][4]
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Inhalation: Move the individual to fresh air immediately.[1][5] If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[5]

Ingestion: Do NOT induce vomiting.[1][5] If the person is conscious and alert, rinse their

mouth with water and give 2-4 cupfuls of milk or water.[5] Seek immediate medical attention.

[2][4][5]

Q3: How should I properly store Potassium osmate(VI) dihydrate in the laboratory?

A3: Store Potassium osmate(VI) dihydrate in a tightly closed container in a cool, dry, and

well-ventilated area.[5] It should be stored away from incompatible substances such as strong

acids and alkalis, strong oxidizing and reducing agents, and combustible materials.[1][6] The

recommended storage temperature is generally at room temperature or below 25°C.[1][7][8]

Q4: What should I do in the event of a small spill of Potassium osmate(VI) dihydrate powder?

A4: In case of a small spill, you should first ensure you are wearing appropriate personal

protective equipment.[5] Carefully sweep or vacuum the spilled material and place it into a

suitable, clean, dry, and closed container for disposal.[4][5] Avoid generating dust.[5] Ensure

the area is well-ventilated.[5]
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Problem/Issue Possible Cause Troubleshooting Steps

Purple crystalline powder

appears to be clumping or

changing color.

Exposure to moisture or light.

Store the compound in a tightly

sealed container in a cool, dry,

and dark place. Under high

temperature, humidity, and

light, it may decompose.[9]

A pink solution is observed

when dissolving in water, but

the color fades over time.

Slow decomposition in

aqueous solution.

Potassium osmate(VI)

dihydrate is soluble in water

but slowly decomposes to form

osmium tetroxide.[9] Prepare

aqueous solutions fresh for

use.

Unexpected reaction or fuming

when used in a synthesis.

Incompatibility with other

reagents.

Potassium osmate(VI)

dihydrate is a strong oxidizing

agent.[9] Avoid contact with

reducing agents, strong acids,

and combustible materials.[6]

[9] Contact with hydrochloric

acid can form poisonous

chlorine gas.[10]

Experimental Protocols
Safe Handling Protocol:

Ventilation: Always handle Potassium osmate(VI) dihydrate in a well-ventilated area,

preferably within a chemical fume hood.[1][5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles or a face shield, chemical-resistant gloves, and a lab coat or other protective

clothing.[1][5][10] For operations that may generate dust, a NIOSH-approved respirator is

recommended.[5]

Hygiene: Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke in the work

area.[1]
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Dispensing: When weighing or transferring the powder, take care to avoid creating dust.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations.[1]

Data Presentation
Physical and Chemical Properties

Property Value

Appearance Purple crystalline powder.[9]

Molecular Formula K₂OsO₄·2H₂O.[1]

Molecular Weight 368.45 g/mol .[1]

Solubility
Soluble in water, forming a pink solution.[9]

Insoluble in alcohol and ether.[11]

Stability

Stable under normal temperatures and

pressures.[5] Decomposes under high

temperature, humidity, and light exposure.[9]

Visualizations
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Caption: Workflow for handling a Potassium osmate(VI) dihydrate spill.
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Handling Potassium
Osmate(VI) Dihydrate
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Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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